Cas no 2138349-59-2 (2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 2138349-59-2
• MF: C₁₂H₁₂F₃N₃OS
• MW: 303.303391456604
• CID: 5269074
• Update Time: 2025-07-23

2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)-

• Inchi： 1S/C12H12F3N3OS/c1-18(2)11-8(12(13,14)15)4-7(6-16-11)9-5-10(19-3)17-20-9/h4-6H,1-3H3
• InChI Key： NXYIJIBYHKJOMX-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C2SN=C(OC)C=2)C=C1C(F)(F)F

Additional information on 2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)-

Recent Advances in the Study of 2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)- (CAS: 2138349-59-2)

The compound 2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)- (CAS: 2138349-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and isothiazolyl moieties, exhibits promising pharmacological properties, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its potential applications in oncology and neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier and target specific biochemical pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of this compound, highlighting its improved bioavailability and metabolic stability compared to earlier analogs. The research team employed a combination of computational modeling and high-throughput screening to identify optimal substituents, resulting in a derivative with enhanced binding affinity to target proteins. Notably, the trifluoromethyl group was found to play a critical role in stabilizing the compound's interaction with hydrophobic pockets in the target enzymes.

Further investigations into the mechanistic pathways revealed that 2138349-59-2 acts as a potent inhibitor of kinase activity, particularly against kinases involved in inflammatory and proliferative signaling. In vitro assays demonstrated a significant reduction in cell viability in cancer cell lines, with IC50 values in the low micromolar range. These findings were corroborated by in vivo studies in murine models, where the compound showed marked tumor growth inhibition without observable toxicity at therapeutic doses.

Another groundbreaking study, published in ACS Chemical Neuroscience, investigated the neuroprotective effects of this compound. Researchers found that 2138349-59-2 could effectively mitigate oxidative stress and reduce amyloid-beta aggregation in neuronal cells, suggesting potential applications in Alzheimer's disease therapy. The compound's ability to modulate neuroinflammatory pathways was attributed to its interaction with microglial cells, thereby reducing the release of pro-inflammatory cytokines.

Despite these promising results, challenges remain in the clinical translation of 2138349-59-2. Issues such as formulation stability, long-term toxicity, and pharmacokinetic variability need to be addressed in future studies. Ongoing research is focused on developing prodrug versions and nanoparticle-based delivery systems to enhance the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable clinical candidate.

In conclusion, 2-Pyridinamine, 5-(3-methoxy-5-isothiazolyl)-N,N-dimethyl-3-(trifluoromethyl)- represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a kinase inhibitor and neuroprotective agent makes it a valuable candidate for further investigation. Future research should prioritize structure-activity relationship studies and translational research to unlock its full clinical potential.